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Compound of Interest

Compound Name: Z-LEU-MET-OH

CAS No.: 18830-16-5

Cat. No.: B096783

Get Quote

Z-LEU-MET-OH (N-Benzyloxycarbonyl-L-Leucyl-L-Methionine) presents a classic solubility

paradox in peptide chemistry. While the free carboxylic acid terminus suggests potential

aqueous solubility, the combination of the hydrophobic Benzyloxycarbonyl (Z) protecting group

and the non-polar side chains of Leucine and Methionine renders the molecule sparingly

soluble in water.

Furthermore, the presence of Methionine (Met) introduces a critical stability constraint:

susceptibility to oxidation.[1] A standard "dissolve and sonicate" approach often leads to the

formation of Methionine Sulfoxide [Met(O)], compromising downstream enzymatic kinetics or

coupling yields.

This guide provides a validated workflow to solubilize Z-LEU-MET-OH while preserving its

chemical integrity.

Solvent Compatibility & Selection
The following table summarizes solvent compatibility based on polarity and peptide stability.
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Solvent Class
Recommended
Solvents

Solubility Rating Technical Notes

Polar Aprotic

DMF

(Dimethylformamide)D

MSO (Dimethyl

sulfoxide)NMP (N-

Methyl-2-pyrrolidone)

Excellent (>50

mg/mL)

Primary choice for

stock solutions.

Warning: DMSO can

oxidize Met over time;

use fresh or degassed

DMSO.

Alcohols Methanol, Ethanol
Moderate (10–20

mg/mL)

Good for intermediate

dilutions. Heating

(40°C) may be

required.[1]

Chlorinated
Dichloromethane

(DCM)
Good

Useful for synthetic

coupling reactions;

less useful for

biological assays.

Aqueous
Water, PBS, Tris

Buffer
Poor (<1 mg/mL)

Requires pH

adjustment (pH > 7.5)

or co-solvents to

prevent precipitation.

Non-Polar Hexane, Diethyl Ether Insoluble

Used to precipitate the

peptide during

purification.

Critical Technical Insight: The Methionine Oxidation
Trap
The Issue: Methionine is highly susceptible to oxidation to methionine sulfoxide, particularly in

solution.[1][2] While DMSO is an excellent solvent for solubility, it is also a mild oxidant. Old

DMSO often contains peroxides or dimethyl sulfone, which can rapidly oxidize the Z-LEU-MET-
OH thioether side chain [1, 2].

The Solution (Self-Validating Protocol):
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Degas Solvents: Sparge your solvent (DMF or DMSO) with Nitrogen or Argon for 10 minutes

before dissolving the peptide.

Avoid Long-Term Storage in DMSO: Prepare stocks immediately before use. If storage is

necessary, store at -80°C under inert gas [1].

Alternative: Use DMF for stock solutions if the downstream application tolerates it, as DMF is

less prone to promoting oxidation than aged DMSO.

Validated Experimental Protocols
Protocol A: Preparation of Stock Solution (50 mM)
Target: Creating a stable, high-concentration stock for dilution.

Calculate: For 10 mg of Z-LEU-MET-OH (MW ≈ 396.5 g/mol ), you require ~505 µL of

solvent for a 50 mM solution.

Solvent Choice: Use anhydrous DMF (preferred for stability) or DMSO (if required for

biological compatibility).

Dissolution:

Add half the volume of solvent.

Vortex for 30 seconds.

If particulates remain, sonicate in a water bath at 35°C for 2 minutes.

Add remaining solvent to volume.

Verification: Solution should be optically clear. If cloudy, do not proceed to dilution; add more

solvent or switch to Protocol B.

Protocol B: Aqueous Dilution for Enzymatic Assays
Target: Diluting stock into buffer without "crashing out" (precipitation).

Buffer Preparation: Prepare your assay buffer (e.g., Tris-HCl pH 7.4).
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Additive: Add a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween-20) to the buffer. This

reduces the surface tension and creates micelles that sequester hydrophobic peptides,

preventing aggregation [3].

Stepwise Dilution (The "Drop-wise" Method):

Place the buffer on a magnetic stirrer (gentle stir).

Add the organic stock solution (from Protocol A) drop-wise into the vortex of the stirring

buffer.

Crucial Limit: Keep the final organic solvent concentration < 5% (v/v) (or lower, depending

on enzyme tolerance).

Example: Dilute 10 µL of 50 mM stock into 990 µL buffer to get 500 µM final concentration

(1% DMSO).

Troubleshooting & FAQs
Q1: I diluted my DMSO stock into PBS, and it turned cloudy immediately. Why? A: This is

"crashing out." The hydrophobic Z-group and Leu/Met side chains aggregated when the solvent

polarity spiked.

Fix: Use the "Stepwise Dilution" method (Protocol B).

Fix: Ensure your buffer pH is neutral or slightly basic (pH 7.0–8.0). The C-terminal carboxylic

acid needs to be deprotonated (COO-) to aid solubility. Acidic buffers (pH < 5) will force

precipitation [4].

Q2: Can I use basic water (Ammonium Bicarbonate) to dissolve it directly? A: Yes, mild bases

like 50 mM Ammonium Bicarbonate can solubilize Z-LEU-MET-OH by deprotonating the C-

terminus. However, ensure this pH is compatible with your downstream reaction. Avoid strong

bases (NaOH) which can cause racemization of the chiral centers [5].

Q3: My enzymatic assay activity is decreasing over time with this substrate. Is it solubility? A: It

could be solubility (precipitation removes substrate), but suspect oxidation first. If the

Methionine oxidizes to sulfoxide, many proteases will no longer recognize the substrate.
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Analyze a sample of your substrate mix via LC-MS to check for a mass shift of +16 Da

(Oxygen) [1].

Solubility Decision Tree (Visualization)
The following diagram outlines the logical flow for selecting the correct solubilization strategy

based on your application.
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Figure 1: Decision matrix for solubilizing Z-LEU-MET-OH, prioritizing application constraints

and troubleshooting precipitation events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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